Cas no 630-76-2 (Tetraphenylmethane)

Tetraphenylmethane Properties

Names and Identifiers

• Tetraphenylmethane
• tritylbenzene
• Methane,tetraphenyl- (6CI,7CI,8CI)
• NSC 43332
• METHANE, TETRAPHENYL-
• Tetraphenyl methane
• Benzene, 1,1',1'',1'''-methanetetrayltetrakis-
• (triphenylmethyl)benzene
• PEQHIRFAKIASBK-UHFFFAOYSA-N
• Benzene, 1,1',1'',1'''-methanethetrayltetrakis-
• AK122212
• 1,1',1'',1'''-methanetetrayltetrabenzene
• Tritylbenzene #
• C25H20
• PubChem10677
• Tetraphenylmethane, 97%
• KSC492I4F
• T0169
• DTXSID30212215
• Benzene,1',1'',1'''-methanetetrayltetrakis-
• F15495
• NSC-43332
• AMY15637
• doi:10.14272/PEQHIRFAKIASBK-UHFFFAOYSA-N.2
• AKOS005259872
• CM2Q9C446P
• BCP10895
• NSC43332
• 630-76-2
• A834203
• 10.14272/PEQHIRFAKIASBK-UHFFFAOYSA-N.2
• BRN 1913557
• AS-15832
• YSZC012
• 10.14272/PEQHIRFAKIASBK-UHFFFAOYSA-N.1
• 1,1',1'',1'''-Methanetetrayltetrakis[benzene]
• doi:10.14272/PEQHIRFAKIASBK-UHFFFAOYSA-N.1
• CS-W009895
• InChI=1/C25H20/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20
• MFCD00014428
• EINECS 211-144-0
• UNII-CM2Q9C446P
• FT-0632676
• 4-05-00-02741 (Beilstein Handbook Reference)
• Q420710
• SY037712
• NS00041933
• 1,1',1'',1'''-Methanetetrayltetrakis(benzene)
• DTXCID30134706
• DB-054401
• STL557191
• BBL103381
• +Expand

• MDL： MFCD00014428
• InChIKey： PEQHIRFAKIASBK-UHFFFAOYSA-N
• Inchi： 1S/C25H20/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H
• SMILES： C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1913557

Computed Properties

• Exact Mass: 320.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 320.156501
• Heavy Atom Count: 25
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 6.06930
• PSA: 0.00000
• Refractive Index: 1.8430 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 431°C(lit.)
• Melting Point: 283°C(lit.)
• Flash Point: 431°C
• Color/Form: 。
• Solubility: 。
• Density: 1.0992 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons